N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivatives
Research on N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide and related compounds primarily involves their synthesis and evaluation for various biological activities. These compounds belong to a broader class of chemicals that have been synthesized for potential applications in medicinal chemistry, including the exploration of their biological activities against a range of diseases.
One line of investigation involves the synthesis of novel derivatives incorporating thiazolo[3,2-a]benzimidazole moieties, which have shown moderate effects against some bacterial and fungal species (Abdel‐Aziz et al., 2008). These findings highlight the antimicrobial potential of compounds derived from or related to the core structure of this compound.
Additionally, certain carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with the compound , were synthesized and exhibited potent cytotoxic activities against various cancer cell lines. These derivatives demonstrated significant inhibitory properties with IC(50) values less than 10 nM in some cases, showing their potential as anticancer agents (Deady et al., 2003).
Antituberculosis Activity
Compounds structurally related to this compound have also been evaluated for their antituberculosis (TB) activity. A study on imidazo[1,2-a]pyridine-3-carboxamides revealed potent activity against multi- and extensive drug-resistant TB strains. This research underscores the potential of these compounds in addressing the challenge of drug-resistant TB, with some derivatives showing MIC(90) values of ≤ 1 μM against various TB strains (Moraski et al., 2011).
DNA Binding and Gene Expression Control
Further research into compounds with a similar core structure focuses on their ability to bind to specific DNA sequences, potentially controlling gene expression. N-Methylimidazole and N-methylpyrrole-containing polyamides, which resemble the structural motifs of the queried compound, can target specific DNA sequences to regulate gene activity. These findings suggest applications in treating diseases by modulating gene expression at the DNA level, indicating a promising avenue for the development of new therapeutic agents (Chavda et al., 2010).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O/c1-13-17(23-11-6-5-9-16(23)20-13)18(24)19-12-15(21(2)3)14-8-7-10-22(14)4/h5-11,15H,12H2,1-4H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTTZAILNEUWLFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C(=O)NCC(C3=CC=CN3C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.